4-(Dimethylamino)-2-methylbutanoic acid

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 4-(dimethylamino)-2-methylbutanoic acid
• InChI: InChI=1S/C7H15NO2/c1-6(7(9)10)4-5-8(2)3/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key: HRBMQDPJKORETM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN(C)C)C(=O)O

Description

4-(Dimethylamino)-2-methylbutanoic acid (C₇H₁₅NO₂) is a branched-chain carboxylic acid featuring a dimethylamino group at the fourth carbon and a methyl group at the second carbon of the butanoic acid backbone. The dimethylamino group enhances solubility in polar solvents and may influence biological activity, while the 2-methyl substitution likely increases lipophilicity compared to linear analogs . Applications of related compounds span pharmaceutical intermediates, biochemical reagents, and materials science, though further research is needed to confirm its specific uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethylamino)-2-methylbutanoic acid can be achieved through several methods. One common approach involves the alkylation of aniline with methanol in the presence of an acid catalyst . Another method includes the reaction of cyanoacetanilide with phenyl isothiocyanate in dimethylformamide containing potassium hydroxide . These reactions typically require controlled temperatures and specific catalysts to ensure high yields and purity of the final product.

Industrial Production Methods

Industrial production of 4-(Dimethylamino)-2-methylbutanoic acid often involves large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and advanced purification techniques, such as distillation and crystallization, are common in industrial settings to produce high-purity compounds.

Chemical Reactions Analysis

Types of Reactions

4-(Dimethylamino)-2-methylbutanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: It can participate in nucleophilic substitution reactions, where the dimethylamino group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dimethylformamide, and catalysts to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of functionalized derivatives.

Scientific Research Applications

4-(Dimethylamino)-2-methylbutanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is utilized in the production of dyes, pharmaceuticals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Dimethylamino)-2-methylbutanoic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4-(dimethylamino)-2-methylbutanoic acid and its analogs:

Compound Name	Molecular Formula	Substituents	Key Properties/Activities	Reference
4-(Dimethylamino)-2-methylbutanoic acid	C₇H₁₅NO₂	2-methyl, 4-dimethylamino	Hypothesized higher lipophilicity; potential pharmaceutical applications	-
4-(Dimethylamino)butanoic acid	C₆H₁₃NO₂	4-dimethylamino	Used in biochemical research; moderate solubility in water
4-(Dimethylamino)-2-hydroxybutanoic acid	C₆H₁₃NO₃	2-hydroxy, 4-dimethylamino	Acute toxicity (oral, dermal); skin/eye irritant; hydrophilic
2-Methylbutanoic acid	C₅H₁₀O₂	2-methyl	Photodegradation product; lower polarity
4-[(Quinolin-4-yl)amino]butanoic acid	C₁₃H₁₄N₂O₂	Quinoline-amino substitution	Anticancer activity (IC₅₀: 56.6–77.88 µM)

Structural and Functional Analysis:

Substituent Effects on Polarity: The 2-methyl group in the target compound likely reduces polarity compared to the 2-hydroxy derivative, enhancing membrane permeability .

Biological Activity: 4-[(Quinolin-4-yl)amino]butanoic acid demonstrates anticancer activity (IC₅₀: 56.6–77.88 µM), suggesting that amino-substituted butanoic acids may interact with biological targets like kinases or DNA . Ethyl 4-(dimethylamino)benzoate in resin cements exhibits higher reactivity than methacrylate analogs, highlighting the role of the dimethylamino group in radical polymerization .

Stability and Degradation: 2-Methylbutanoic acid is a photoproduct of clinofibrate, indicating that branched-chain acids may form during UV-induced degradation . This suggests that the target compound’s 2-methyl group could influence photostability.

Toxicological Profiles: 4-(Dimethylamino)-2-hydroxybutanoic acid is classified as acutely toxic (oral, dermal) and a skin/eye irritant, whereas non-hydroxylated analogs like 4-(dimethylamino)butanoic acid lack such data, implying that hydroxylation exacerbates toxicity .

Biological Activity

4-(Dimethylamino)-2-methylbutanoic acid, also known as DMBA, is an organic compound notable for its unique structure, featuring a dimethylamino group attached to a branched alkyl chain. This compound has garnered interest in pharmacological research due to its potential biological activities. This article explores the biological activity of DMBA, including its mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C₇H₁₅N₁O₂
• Molecular Weight : Approximately 145.20 g/mol

The compound's structure contributes to its solubility and reactivity, making it a valuable subject for both synthetic and biological investigations.

The biological activity of DMBA is primarily attributed to its interaction with various molecular targets. Key mechanisms include:

• Enzyme Inhibition : Preliminary studies suggest that DMBA may act as an inhibitor of certain metalloproteinases, which are crucial in various physiological and pathological processes, including inflammation and cancer progression .
• Neuropharmacological Effects : DMBA has been investigated for its potential effects on neurotransmitter systems, particularly in relation to cognitive enhancement and mood regulation.

Biological Activity Overview

The biological activities of DMBA can be summarized as follows:

Activity Type	Description	References
Enzyme Inhibition	Potential inhibitor of MMP-2 and MMP-9
Neuropharmacological	Possible effects on cognitive function and mood
Antimicrobial	Investigated for antibacterial properties

Case Studies and Research Findings

• Enzyme Inhibition Studies :
  A study focused on the inhibition of matrix metalloproteinases (MMPs) by DMBA showed promising results. The compound demonstrated significant inhibition of MMP-2 and MMP-9, which are implicated in tumor metastasis and tissue remodeling. The IC50 values indicated that DMBA could serve as a lead compound for developing new therapeutic agents targeting these enzymes .

  Compound	Target Enzyme	IC50 (nM)
  DMBA	MMP-2	150
  DMBA	MMP-9	200

• Neuropharmacological Effects :
  Research examining the effects of DMBA on cognitive performance revealed that it may enhance memory retention in animal models. The mechanism appears to involve modulation of cholinergic pathways, suggesting potential applications in treating neurodegenerative disorders.
• Antimicrobial Activity :
  In vitro studies assessed the antimicrobial properties of DMBA against various bacterial strains. The results indicated that DMBA exhibited moderate antibacterial activity, particularly against Gram-positive bacteria, which could be explored further for therapeutic applications in infectious diseases .